Cas no 562079-21-4 (Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl-)

• Product Name: Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl-
• CAS No: 562079-21-4
• MF: C₂₀H₂₅NO₂S
• MW: 343.483004331589
• MDL: MFCD00245612
• CID: 1597453
• PubChem ID: 4176857
• Update Time: 2025-10-29

Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl-
• 1-(4-TERT-BUTYLBENZENESULFONYL)-6-METHYL-3,4-DIHYDRO-2H-QUINOLINE
• 1-(4-tert-butylphenyl)sulfonyl-6-methyl-3,4-dihydro-2H-quinoline
• 562079-21-4
• CCG-277883
• MFCD00245612
• 1-(4-tert-butylbenzenesulfonyl)-6-methyl-1,2,3,4-tetrahydroquinoline
• AKOS003965035
• 1-((4-(TERT-BUTYL)PHENYL)SULFONYL)-6-METHYL-1,2,3,4-TETRAHYDROQUINOLINE
• MS-7167
• SCHEMBL14601689

• MDL： MFCD00245612
• Inchi： 1S/C20H25NO2S/c1-15-7-12-19-16(14-15)6-5-13-21(19)24(22,23)18-10-8-17(9-11-18)20(2,3)4/h7-12,14H,5-6,13H2,1-4H3
• InChI Key： HPACZNSFSPHFAV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N1C2C=CC(C)=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 343.16075
• Monoisotopic Mass: 343.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl-

Comprehensive Overview of Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl- (CAS No. 562079-21-4)

The compound Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl- (CAS No. 562079-21-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structure, combining a quinoline core with a sulfonyl and tert-butyl substituent, makes it a versatile intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its tetrahydroquinoline scaffold is known to exhibit promising pharmacological properties.

In recent years, the demand for sulfonamide derivatives like this compound has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. A growing trend in scientific literature highlights its relevance in targeting protein-protein interactions, a hot topic in precision medicine. Users searching for "CAS 562079-21-4 applications" or "tetrahydroquinoline sulfonamide synthesis" often seek insights into its synthetic routes and bioactivity, reflecting its interdisciplinary importance.

The compound’s 6-methyl substitution further enhances its stability and binding affinity, making it a candidate for catalysis and molecular recognition studies. Laboratories focusing on high-throughput screening frequently explore its derivatives for neuroprotective or anticancer properties, aligning with the broader interest in small-molecule therapeutics. Its lipophilicity, influenced by the tert-butyl group, also makes it valuable for optimizing drug delivery systems.

From an industrial perspective, Quinoline,1-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-1,2,3,4-tetrahydro-6-methyl- is often discussed in forums on green chemistry, with researchers investigating solvent-free synthesis or biocatalytic methods to reduce environmental impact. Queries like "sustainable synthesis of sulfonylquinolines" underscore the shift toward eco-friendly practices. Additionally, its spectroscopic properties (e.g., NMR and MS data) are widely documented, aiding in quality control for commercial suppliers.

In summary, CAS No. 562079-21-4 represents a nexus of innovation in medicinal chemistry and material design. Its structural features and adaptability to modern computational modeling tools position it as a key player in addressing challenges like drug resistance and functional material development. As interest grows in tailored molecular architectures, this compound continues to inspire cutting-edge research across academia and industry.